Cas no 2229283-53-6 (2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229283-53-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6536600
• PubChem ID: 165616311
• Update Time: 2025-07-21

2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
• 2229283-53-6
• EN300-1818727

• Inchi： 1S/C10H16O3/c1-9(2)6(8(11)12)7(9)10(3)4-13-5-10/h6-7H,4-5H2,1-3H3,(H,11,12)
• InChI Key： LRZIHJFDWYSEDR-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229283-53-6)

2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2229283-53-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a cyclopropane ring substituted with an oxetane moiety, positions it as a promising candidate for the development of novel bioactive molecules. This compound has garnered attention due to its potential applications in drug discovery, particularly in the design of molecules that exhibit enhanced metabolic stability and improved binding affinity to biological targets.

The structural motif of 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid incorporates a cyclopropane ring, a three-membered heterocycle known for its strain and reactivity, which can be leveraged to modulate the electronic and steric properties of attached functional groups. The presence of an oxetane group further enhances the complexity of this molecule, providing a versatile scaffold for chemical modifications. Oxetanes are particularly valuable in medicinal chemistry due to their ability to undergo ring-opening reactions under mild conditions, facilitating the introduction of diverse substituents at predictable positions.

In recent years, there has been growing interest in the use of cyclopropane derivatives as pharmacophores in drug design. The strain within the cyclopropane ring can be exploited to enhance binding interactions with biological targets, making such compounds attractive for the development of small-molecule inhibitors and activators. Additionally, the oxetane group in 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid offers a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of the cyclopropane and oxetane moieties provides a rich platform for structure-activity relationship (SAR) studies. Researchers have been exploring how variations in these functional groups can influence the pharmacokinetic and pharmacodynamic profiles of derived compounds. For instance, modifications to the methyl groups or the oxetane ring can alter solubility, permeability, and metabolic stability—key factors in drug development.

Recent studies have highlighted the utility of 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid in the synthesis of novel bioactive molecules. Researchers have demonstrated its use as a precursor in the preparation of compounds with potential therapeutic applications in areas such as oncology and anti-inflammatory diseases. The ability to introduce diverse functional groups while maintaining the core cyclopropaneoxetane scaffold allows for rapid diversification of chemical libraries, enabling high-throughput screening and identification of lead compounds.

The synthesis of 2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of both the cyclopropane and oxetane moieties. However, advances in synthetic methodology have made it possible to access this compound with high yield and purity. Techniques such as transition-metal-catalyzed reactions and controlled ring-forming processes have been instrumental in facilitating its preparation. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The chemical properties of CAS No. 2229283-53-6 make it an intriguing candidate for further investigation. Its reactivity as a substrate for enzymatic or chemical transformations opens up possibilities for derivatization into more complex structures. For example, enzymatic ring-opening reactions can be harnessed to introduce carboxylate or amine functionalities at specific positions within the molecule, expanding its utility as a drug-like scaffold.

In conclusion,2,2-dimethyl-3-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a strained cyclopropane ring with an oxetane moiety—make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,CAS No 2229283536 is poised to play an important role in shaping future advances in medicinal chemistry.